Cas no 2172166-46-8 (3-(6-fluoro-2-formyl-1H-indol-4-yl)prop-2-ynoic acid)

• Product Name: 3-(6-fluoro-2-formyl-1H-indol-4-yl)prop-2-ynoic acid
• CAS No: 2172166-46-8
• MF: C₁₂H₆FNO₃
• MW: 231.179346561432
• CID: 6326612
• PubChem ID: 165818616
• Update Time: 2025-05-21

3-(6-fluoro-2-formyl-1H-indol-4-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-fluoro-2-formyl-1H-indol-4-yl)prop-2-ynoic acid
• EN300-1585683
• 2172166-46-8

• Inchi： 1S/C12H6FNO3/c13-8-3-7(1-2-12(16)17)10-5-9(6-15)14-11(10)4-8/h3-6,14H,(H,16,17)
• InChI Key： PULVHIGILXWKPU-UHFFFAOYSA-N
• SMILES： FC1C=C(C#CC(=O)O)C2C=C(C=O)NC=2C=1

Computed Properties

• Exact Mass: 231.03317122g/mol
• Monoisotopic Mass: 231.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(6-fluoro-2-formyl-1H-indol-4-yl)prop-2-ynoic acid

Comprehensive Analysis of 3-(6-fluoro-2-formyl-1H-indol-4-yl)prop-2-ynoic acid (CAS No. 2172166-46-8): Structure, Applications, and Research Insights

The compound 3-(6-fluoro-2-formyl-1H-indol-4-yl)prop-2-ynoic acid (CAS No. 2172166-46-8) is a fluorinated indole derivative with a propiolic acid side chain, which has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the fluoro substitution at the 6-position and the formyl group at the 2-position of the indole ring, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential role as a building block for drug discovery, especially in targeting enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated indole derivatives has surged due to their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of the prop-2-ynoic acid moiety further expands its utility in click chemistry applications, enabling efficient conjugation with biomolecules. This aligns with the growing trend of precision medicine and targeted drug delivery, where researchers seek modular compounds to design tailored therapeutics. A common question in scientific forums is: "How does fluorination impact the reactivity of indole-based compounds?" Studies suggest that the 6-fluoro group in 3-(6-fluoro-2-formyl-1H-indol-4-yl)prop-2-ynoic acid enhances electrophilic aromatic substitution kinetics, facilitating downstream derivatization.

From a synthetic chemistry perspective, this compound serves as a key intermediate for constructing heterocyclic frameworks. Its formyl group allows for Schiff base formation, while the propiolic acid segment supports amide coupling or cycloaddition reactions. Such multifunctionality is critical for developing small-molecule libraries in high-throughput screening campaigns. Notably, its CAS No. 2172166-46-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry projects. Users often inquire about "solubility and stability under physiological conditions," which are optimal due to the balanced hydrophilicity-lipophilicity profile of this molecule.

Beyond drug development, 3-(6-fluoro-2-formyl-1H-indol-4-yl)prop-2-ynoic acid has applications in bioconjugation and proteomics. The alkyne handle enables Cu-free click chemistry, a hotspot in live-cell imaging studies. This resonates with the rising interest in bioorthogonal chemistry, as highlighted by its frequent mention in patents related to fluorescent probes. Additionally, its indole core mimics tryptophan metabolites, making it a candidate for investigating signaling pathways in neurodegenerative diseases—a topic trending in neuroscience research.

In summary, CAS No. 2172166-46-8 represents a high-value chemical entity bridging synthetic utility and biological relevance. Its design caters to modern challenges like fragment-based drug design and theranostic agent development. As the scientific community prioritizes sustainable chemistry, future studies may explore greener synthetic routes for this compound, addressing another frequent query: "Can this molecule be produced via biocatalysis?" With its multifaceted applications, 3-(6-fluoro-2-formyl-1H-indol-4-yl)prop-2-ynoic acid remains a cornerstone in interdisciplinary research.